Cas no 650622-19-8 (1,2,4,5-Cyclohexanetetracarboxylic acid, tetrabutyl ester)

• Product Name: 1,2,4,5-Cyclohexanetetracarboxylic acid, tetrabutyl ester
• CAS No: 650622-19-8
• MF: C₂₆H₄₄O₈
• MW: 484.622769355774
• CID: 408596
• PubChem ID: 23444043
• Update Time: 2025-04-19

1,2,4,5-Cyclohexanetetracarboxylic acid, tetrabutyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2,4,5-Cyclohexanetetracarboxylic acid, tetrabutyl ester
• tetrabutyl cyclohexane-1,2,4,5-tetracarboxylate
• SCHEMBL1298046
• DTXSID70634199
• 650622-19-8

• Inchi： 1S/C26H44O8/c1-5-9-13-31-23(27)19-17-21(25(29)33-15-11-7-3)22(26(30)34-16-12-8-4)18-20(19)24(28)32-14-10-6-2/h19-22H,5-18H2,1-4H3
• InChI Key： LHBROFUOKBLKCT-UHFFFAOYSA-N
• SMILES： O(CCCC)C(C1CC(C(=O)OCCCC)C(C(=O)OCCCC)CC1C(=O)OCCCC)=O

Computed Properties

• Exact Mass: 484.30372
• Monoisotopic Mass: 484.30361836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 20
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 105.2